Cas no 877818-42-3 (4-4-(4-bromobenzenecarbothioyl)piperazine-1-carbothioyl-N,N-dimethylaniline)

• Product Name: 4-4-(4-bromobenzenecarbothioyl)piperazine-1-carbothioyl-N,N-dimethylaniline
• CAS No: 877818-42-3
• MF: C₂₀H₂₂BrN₃S₂
• MW: 448.442780971527
• CID: 5447950
• Update Time: 2025-05-30

4-4-(4-bromobenzenecarbothioyl)piperazine-1-carbothioyl-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• [4-(4-bromobenzenecarbothioyl)piperazin-1-yl]-[4-(dimethylamino)phenyl]methanethione
• 4-4-(4-bromobenzenecarbothioyl)piperazine-1-carbothioyl-N,N-dimethylaniline

• Inchi： 1S/C20H22BrN3S2/c1-22(2)18-9-5-16(6-10-18)20(26)24-13-11-23(12-14-24)19(25)15-3-7-17(21)8-4-15/h3-10H,11-14H2,1-2H3
• InChI Key： PVBCXBYSZJPWCO-UHFFFAOYSA-N
• SMILES： C(N1CCN(C(C2=CC=C(Br)C=C2)=S)CC1)(C1=CC=C(N(C)C)C=C1)=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-4-(4-bromobenzenecarbothioyl)piperazine-1-carbothioyl-N,N-dimethylaniline

Professional Introduction to Compound with CAS No. 877818-42-3 and Product Name: 4-4-(4-bromobenzenecarbothioyl)piperazine-1-carbothioyl-N,N-dimethylaniline

The compound in question, identified by the CAS number 877818-42-3, is a sophisticated organic molecule with a rich chemical structure that has garnered significant attention in the field of pharmaceutical chemistry. The product name, 4-4-(4-bromobenzenecarbothioyl)piperazine-1-carbothioyl-N,N-dimethylaniline, provides a detailed insight into its molecular architecture, which includes key functional groups such as piperazine and aniline moieties. These components are strategically positioned within the molecule to enhance its pharmacological properties, making it a promising candidate for further research and development.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The presence of piperazine in this compound is particularly noteworthy, as piperazine derivatives are well-documented for their role in various therapeutic applications. For instance, they have been extensively studied for their antimicrobial, antipsychotic, and antihistaminic properties. The incorporation of a 4-bromobenzenecarbothioyl group further modulates the electronic and steric properties of the molecule, potentially influencing its binding affinity to biological targets.

The N,N-dimethylaniline moiety adds another layer of complexity to the compound's structure. Dimethylaniline derivatives are known for their ability to interact with enzymes and receptors due to their aromatic and basic nature. This feature makes the compound a valuable scaffold for developing novel therapeutic agents. In particular, the combination of these functional groups has been explored in recent studies for their potential in treating neurological disorders. The bromine substituent on the benzene ring also plays a crucial role in modulating reactivity, allowing for further chemical modifications if needed.

One of the most intriguing aspects of this compound is its potential as a precursor for more complex molecules. Researchers have been leveraging similar structures to develop inhibitors targeting specific enzymes involved in disease pathways. For example, studies have shown that piperazine-based compounds can interfere with protein-protein interactions critical in cancer progression. The thioyl groups present in the molecule may also contribute to its reactivity, enabling it to participate in various organic transformations that could lead to new drug candidates.

The synthesis of such intricate molecules requires meticulous planning and execution. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the desired framework. The use of 4-bromobenzenecarbothioyl as a building block allows for controlled introduction of functional groups, ensuring high yield and purity. This precision is essential for pharmaceutical applications where impurities can significantly impact efficacy and safety.

Moreover, computational studies have been instrumental in understanding the behavior of this compound both in vitro and in silico. Molecular modeling techniques can predict how the molecule will interact with biological targets, providing insights into its potential therapeutic effects. These simulations have been particularly useful in optimizing drug design by identifying key structural features that enhance binding affinity and selectivity. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery.

In conclusion, the compound with CAS number 877818-42-3 and product name 4-4-(4-bromobenzenecarbothioyl)piperazine-1-carbothioyl-N,N-dimethylaniline represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a pivotal role in future drug development efforts.